Cas no 1823915-03-2 (Ethyl 6-(Ethylamino)pyridazine-3-carboxylate)

• Product Name: Ethyl 6-(Ethylamino)pyridazine-3-carboxylate
• CAS No: 1823915-03-2
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• MDL: MFCD28014557
• CID: 2602085
• PubChem ID: 86222872
• Update Time: 2025-08-05

Ethyl 6-(Ethylamino)pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(Ethylamino)pyridazine-3-carboxylate
• AC4917
• MFCD28014557
• SY028794
• Ethyl6-(Ethylamino)pyridazine-3-carboxylate
• AKOS027460788
• 1823915-03-2

• MDL： MFCD28014557
• Inchi： 1S/C9H13N3O2/c1-3-10-8-6-5-7(11-12-8)9(13)14-4-2/h5-6H,3-4H2,1-2H3,(H,10,12)
• InChI Key： JGOACYAAHFLGLF-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=C(N=N1)NCC)=O)CC

Computed Properties

• Exact Mass: 195.100776666Da
• Monoisotopic Mass: 195.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.1Ų

Additional information on Ethyl 6-(Ethylamino)pyridazine-3-carboxylate

Comprehensive Overview of Ethyl 6-(Ethylamino)pyridazine-3-carboxylate (CAS No. 1823915-03-2)

Ethyl 6-(Ethylamino)pyridazine-3-carboxylate (CAS No. 1823915-03-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridazine derivative is characterized by its unique molecular structure, which combines an ethylamino group and an ester functional group, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel kinase inhibitors and central nervous system (CNS) targeting agents.

The compound's CAS number 1823915-03-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, Ethyl 6-(Ethylamino)pyridazine-3-carboxylate, reflects its IUPAC nomenclature, highlighting the ethyl ester at the 3-position and the ethylamino substituent at the 6-position of the pyridazine ring. This structural configuration contributes to its reactivity and solubility profile, which are key factors in its utility as a building block for heterocyclic synthesis.

In recent years, the demand for high-purity pyridazine derivatives like Ethyl 6-(Ethylamino)pyridazine-3-carboxylate has surged, driven by advancements in medicinal chemistry and precision agriculture. The compound's ability to modulate biological pathways has positioned it as a candidate for investigating new therapeutic targets, such as inflammatory diseases and metabolic disorders. Additionally, its role in crop protection formulations has been explored due to its potential herbicidal and fungicidal properties.

From a synthetic perspective, CAS 1823915-03-2 is often synthesized via nucleophilic substitution reactions or palladium-catalyzed cross-coupling methodologies. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and minimal byproducts, as purity is paramount for downstream applications. The compound's logP value and hydrogen bonding capacity further influence its pharmacokinetic properties, making it a subject of interest in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

Emerging trends in green chemistry have also impacted the production of Ethyl 6-(Ethylamino)pyridazine-3-carboxylate. Sustainable synthesis routes, such as microwave-assisted reactions or biocatalytic methods, are being investigated to reduce environmental footprint. These innovations align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

For laboratories and manufacturers, proper handling and storage of CAS 1823915-03-2 are essential to maintain stability. The compound should be stored in a cool, dry environment under inert conditions to prevent degradation. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity.

In conclusion, Ethyl 6-(Ethylamino)pyridazine-3-carboxylate represents a promising scaffold in modern chemical research. Its multifaceted applications—from drug development to sustainable agriculture—underscore its relevance in addressing contemporary scientific challenges. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in next-generation innovations.